2-(4-Ethoxybenzamido)-5-phenylthiophene-3-carboxamide

• IUPAC Name: 2-[(4-ethoxybenzoyl)amino]-5-phenylthiophene-3-carboxamide
• InChI: InChI=1S/C20H18N2O3S/c1-2-25-15-10-8-14(9-11-15)19(24)22-20-16(18(21)23)12-17(26-20)13-6-4-3-5-7-13/h3-12H,2H2,1H3,(H2,21,23)(H,22,24)
• InChI Key: FGNJZNJUEZENCB-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C(=O)NC2=C(C=C(S2)C3=CC=CC=C3)C(=O)N
• Molecular Formula: C20H18N2O3S
• Molecular Weight: 366.4 g/mol
• CAS No.: 952876-70-9

Description

Synthesis Analysis

While the exact synthesis process for this compound isn’t available, similar compounds are often synthesized through coupling reactions, where two smaller molecules are joined together with the aid of a catalyst. The synthesis could involve multiple steps, each requiring specific reagents and conditions.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined using techniques such as X-ray diffraction, IR spectroscopy, NMR spectroscopy, and mass spectrometry. These techniques can provide information about the arrangement of atoms in the molecule and the types of chemical bonds present.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its exact structure and the conditions under which the reactions are carried out. Similar compounds can undergo a variety of reactions, including redox reactions, substitution reactions, and coupling reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, solubility, and stability, would likely be determined through experimental testing. These properties can provide important information about how the compound behaves under different conditions.

Scientific Research Applications

Design and Synthesis for Therapeutic Targets

• Research on structurally novel 5-HT3 receptor antagonists, such as a series of 3-ethoxyquinoxalin-2-carboxamides, aimed at discovering new antidepressants, highlights the importance of specific structural motifs in designing drugs targeting the central nervous system (Mahesh et al., 2011).

Cocrystallization Studies

• Studies on the cocrystallization of salicylamide and ethenzamide with aromatic carboxylic acids have demonstrated the potential of these processes to enhance the physical properties of pharmaceutical compounds, indicating a method for modifying drug formulations for improved solubility and stability (Przybyłek et al., 2016).

Catalytic Synthesis Approaches

• Research into palladium iodide-catalyzed multicomponent carbonylative approaches to functionalized isoindolinone and isobenzofuranimine derivatives, starting from 2-alkynylbenzamides, underscores the versatility of palladium-catalyzed reactions in constructing complex molecular architectures, relevant for developing new materials and therapeutics (Mancuso et al., 2014).

Pharmaceutical Cocrystals

• Investigations into pharmaceutical cocrystals of ethenzamide, focusing on their structural, solubility, and dissolution properties, provide a framework for enhancing drug efficacy through cocrystal formation, showcasing a strategy for improving drug delivery systems (Aitipamula et al., 2012).

Corrosion Inhibition

• The study on methoxy-substituted phenylthienyl benzamidines as corrosion inhibitors for carbon steel in a hydrochloric acid medium offers insights into the application of organic compounds in protecting industrial materials, highlighting the interdisciplinary nature of chemical research (Fouda et al., 2020).

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s being studied for potential medicinal properties, its mechanism of action would involve how it interacts with biological molecules in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on its exact structure and properties. It’s important to handle all chemicals with care and to follow appropriate safety protocols.

Future Directions

Future research on this compound could involve further exploration of its properties and potential applications. This could include studying its biological activity, investigating its potential use in materials science, or developing new methods for its synthesis.